N-[1-(3,4-DIMETHOXYPHENYL)ETHYL](PHENYL)METHANESULFONAMIDE

• IUPAC Name: N-[1-(3,4-dimethoxyphenyl)ethyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C17H21NO4S/c1-13(15-9-10-16(21-2)17(11-15)22-3)18-23(19,20)12-14-7-5-4-6-8-14/h4-11,13,18H,12H2,1-3H3
• InChI Key: AZICYCATGGLRNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C17H21NO4S
• Molecular Weight: 335.4 g/mol

Description

N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE is an organic compound with a complex structure that includes a dimethoxyphenyl group, an ethyl linkage, and a methanesulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE typically involves the reaction of 3,4-dimethoxyphenethylamine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, industrial processes may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: The methanesulfonamide group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Nucleophiles such as amines, thiols, or alcohols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines, alcohols

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

N-1-(3,4-DIMETHOXYPHENYL)ETHYLMETHANESULFONAMIDE can be compared with other similar compounds, such as:

N-[2-(3,4-Dimethoxyphenyl)ethyl]acetamide: Similar structure but with an acetamide group instead of a methanesulfonamide group.

3,4-Dimethoxyphenethylamine: Lacks the methanesulfonamide group, making it less complex.

N-[2-(3,4-Dimethoxy-phenyl)-ethyl]-3-phenyl-acrylamide: Contains an acrylamide group, which may confer different chemical properties.